2-(2,2-dimethyloxan-4-yl)ethan-1-ol
Overview
Description
2-(2,2-dimethyloxan-4-yl)ethan-1-ol, more commonly known as DME, is a colorless, volatile liquid with a sweet, ether-like odor. It is a member of the oxane family and is used in the synthesis of various compounds. DME is a versatile reagent and is used in a wide range of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
DME is used in a variety of scientific research applications. It is commonly used as a solvent in organic synthesis, as it is a good solvent for many organic compounds. It is also used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, DME is used in the synthesis of various polymers, such as polyurethanes and polyesters.
Mechanism of Action
The mechanism of action of DME is not fully understood. However, it is believed that the molecule acts as a Lewis acid catalyst in the condensation reaction of 1-chloro-2,2-dimethyloxane and ethylene oxide. This reaction yields DME in high yields. Additionally, DME is believed to act as a solvent in the reaction of ethylene oxide with 1-bromo-2,2-dimethyloxane, and the reaction of ethylene oxide with 2-chloro-2,2-dimethyloxane.
Biochemical and Physiological Effects
The biochemical and physiological effects of DME have not been fully studied. However, it is believed to be relatively non-toxic and does not have any known adverse effects on humans or animals. Additionally, DME is not believed to have any mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DME in lab experiments is its low volatility and low toxicity. Its low volatility makes it an ideal solvent for many organic compounds, and its low toxicity makes it safe to use in the laboratory. Additionally, DME is relatively inexpensive and can be easily obtained from commercial suppliers. However, one of the main limitations of using DME in lab experiments is its low boiling point, which makes it difficult to use in high-temperature reactions.
Future Directions
There are a number of potential future directions for the use of DME in scientific research. One potential application is the use of DME in the synthesis of polymers, such as polyurethanes and polyesters. Additionally, DME could be used in the synthesis of pharmaceuticals and agrochemicals. Additionally, DME could be used in the synthesis of other organic compounds, such as dyes and pigments. Finally, further research could be conducted to investigate the biochemical and physiological effects of DME.
Synthesis Methods
DME can be synthesized via a number of methods. The most common method is the condensation of 1-chloro-2,2-dimethyloxane and ethylene oxide. This reaction is conducted in the presence of a Lewis acid catalyst, such as boron trifluoride, and yields DME in high yields. Other methods for the synthesis of DME include the reaction of ethylene oxide with 1-bromo-2,2-dimethyloxane, and the reaction of ethylene oxide with 2-chloro-2,2-dimethyloxane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-dimethyloxan-4-yl)ethan-1-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-butanone", "2,2-dimethyloxirane", "sodium borohydride", "ethanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ { "Step 1": "2-butanone is reacted with sodium borohydride in ethanol to form 2-butanol." }, { "Step 2": "2-butanol is reacted with hydrochloric acid to form 2-chlorobutane." }, { "Step 3": "2-chlorobutane is reacted with sodium hydroxide to form 2-butene." }, { "Step 4": "2-butene is reacted with 2,2-dimethyloxirane in the presence of a Lewis acid catalyst to form 2-(2,2-dimethyloxan-4-yl)butane." }, { "Step 5": "2-(2,2-dimethyloxan-4-yl)butane is reacted with sodium hydroxide to form 2-(2,2-dimethyloxan-4-yl)butan-1-ol." }, { "Step 6": "2-(2,2-dimethyloxan-4-yl)butan-1-ol is dehydrated using sulfuric acid to form 2-(2,2-dimethyloxan-4-yl)ethene." }, { "Step 7": "2-(2,2-dimethyloxan-4-yl)ethene is hydrogenated using hydrogen gas and a palladium catalyst to form 2-(2,2-dimethyloxan-4-yl)ethan-1-ol." } ] } | |
CAS RN |
1050496-81-5 |
Molecular Formula |
C9H18O2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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